![molecular formula C14H17N5 B6151705 5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine CAS No. 1018556-61-0](/img/no-structure.png)
5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine
Description
“5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine” is a chemical compound with the molecular weight of 178.24 . It is used as a reagent in the synthesis of anticancer agents . It is also an impurity of Palbociclib, an experimental drug for the treatment of breast cancer being developed by Pfizer .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Molecular Structure Analysis
The molecular structure of “5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine” can be represented by the linear formula C9H14N4 . Single crystals of similar compounds have been developed for further study .Chemical Reactions Analysis
The compound is used as a reagent in the synthesis of anticancer agents . It is also involved in the synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Mechanism of Action
Safety and Hazards
The compound is classified as a potential respiratory irritant (H335), skin irritant (H315), and eye irritant (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine' involves the reaction of 2-chloro-5-nitropyridine with 2-(pyridin-2-yl)piperazine in the presence of a reducing agent to form 5-(4-nitropyridin-2-yl)piperazin-2-amine. This intermediate is then reduced using a palladium catalyst to yield the final product.", "Starting Materials": [ "2-chloro-5-nitropyridine", "2-(pyridin-2-yl)piperazine", "Reducing agent", "Palladium catalyst" ], "Reaction": [ "Step 1: 2-chloro-5-nitropyridine is reacted with 2-(pyridin-2-yl)piperazine in the presence of a reducing agent to form 5-(4-nitropyridin-2-yl)piperazin-2-amine.", "Step 2: The intermediate 5-(4-nitropyridin-2-yl)piperazin-2-amine is then reduced using a palladium catalyst to yield the final product, 5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine." ] } | |
CAS RN |
1018556-61-0 |
Product Name |
5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine |
Molecular Formula |
C14H17N5 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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